Cas no 83800-99-1 (Quinazoline, 2-(4-chlorophenyl)-4-methoxy-)

Quinazoline, 2-(4-chlorophenyl)-4-methoxy- structure

83800-99-1 structure

Product name:Quinazoline, 2-(4-chlorophenyl)-4-methoxy-

CAS No:83800-99-1

MF:C_₁₅H_₁₁ClN_₂O

MW:270.71364235878

CID:668420

PubChem ID:710971

Chemical and Physical Properties
Related Products

Quinazoline, 2-(4-chlorophenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Quinazoline, 2-(4-chlorophenyl)-4-methoxy-
- 2-(4-chlorophenyl)-4-methoxyquinazoline
- IDI1_002442
- ChemDiv2_003727
- EU-0040409
- HMS1379J09
- 83800-99-1
- AKOS001629159
- SR-01000453491-1
- BRD-K96496987-001-01-5
- DTXSID20351829
- SR-01000453491
- Inchi： InChI=1S/C15H11ClN2O/c1-19-15-12-4-2-3-5-13(12)17-14(18-15)10-6-8-11(16)9-7-10/h2-9H,1H3
- InChI Key： FOFFFBOKXMZDOC-UHFFFAOYSA-N
- SMILES： COC1=NC(=NC2=CC=CC=C21)C3=CC=C(C=C3)Cl

Computed Properties

Exact Mass: 270.0559907g/mol
Monoisotopic Mass: 270.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35Å²
XLogP3: 4.4

Quinazoline, 2-(4-chlorophenyl)-4-methoxy- Related Literature

1. A computational study of the high voltage LixCoyMn4−yO8 cathode material†

J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
2. 3D-nanoflowers of rutile TiO2 as a film grown on conducting and non-conducting glass substrates for in vitro biocompatibility studies with mouse MC3T3 osteoblast and human HS-5 cells

Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
3. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways

Xin Liu,Si Tan,Zhiqin Zhou,Cheng Huang RSC Adv., 2017,7, 37830-37838
4. A 2,2′-diphosphinotolane as a versatile precursor for the synthesis of P-ylidic mesoionic carbenes via reversible C–P bond formation†

Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
5. A comparative study of carbon–platinum hybrid nanostructure architecture for amperometric biosensing†

Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
6. A bioresponsive controlled-release bioassay based on aptamer-gated Au nanocages and its application in living cells†

Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
7. 2nd coordination sphere controlled electron transfer of iron hangman complexes on electrodes probed by surface enhanced vibrational spectroscopy†

H. K. Ly,P. Wrzolek,N. Heidary,R. Götz,M. Horch,J. Kozuch,M. Schwalbe,I. M. Weidinger Chem. Sci., 2015,6, 6999-7007
8. A (10,3)-b net by sulfate hydrogen-bonded biimidazolate complexes

Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
9. A bionic paired hydrogen-bond strategy for extending organic π-conjugation to regulate emission†

Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
10. 808 nm driven Nd3+-sensitized upconversion nanostructures for photodynamic therapy and simultaneous fluorescence imaging†

Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197

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